![molecular formula C17H23N3O2S B4678850 N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide](/img/structure/B4678850.png)
N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide
Overview
Description
N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide, also known as PTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. PTB belongs to the class of thiadiazole compounds, which have been found to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide is not fully understood, but it is thought to involve the inhibition of several enzymes and signaling pathways that are involved in inflammation and cancer. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that are involved in inflammation. This compound has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway that is involved in the regulation of inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been found to inhibit the production of several pro-inflammatory cytokines, including interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has been found to exhibit anti-oxidant properties by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation.
Advantages and Limitations for Lab Experiments
N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been found to exhibit a range of biological activities. This compound has been used as a tool compound to investigate the role of various biological processes. However, there are also some limitations to the use of this compound in lab experiments. This compound has been found to exhibit some toxicity in vitro, and its effects in vivo are not fully understood.
Future Directions
There are several future directions for research on N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide. One direction is to investigate the potential use of this compound as a therapeutic agent for the treatment of inflammation and cancer. Another direction is to investigate the mechanism of action of this compound in more detail, including its effects on other signaling pathways and enzymes. Additionally, the potential toxicity of this compound in vivo should be investigated further to determine its safety for use as a therapeutic agent.
Scientific Research Applications
N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been studied extensively for its potential applications in scientific research, including its use as a tool compound to investigate the role of various biological processes. This compound has been found to inhibit the activity of several enzymes and signaling pathways that are involved in inflammation and cancer.
properties
IUPAC Name |
N-(5-pentyl-1,3,4-thiadiazol-2-yl)-4-phenoxybutanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2S/c1-2-3-5-12-16-19-20-17(23-16)18-15(21)11-8-13-22-14-9-6-4-7-10-14/h4,6-7,9-10H,2-3,5,8,11-13H2,1H3,(H,18,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCEAQKNWXVLDOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=NN=C(S1)NC(=O)CCCOC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.